
Fungal Sources of Diacetylcercosporin and
Related Perylenequinones: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diacetylcercosporin

Cat. No.: B2653738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perylenequinones are a class of photoactivated polyketide toxins produced by various

phytopathogenic fungi. These compounds, notably cercosporin and its derivatives, are of

significant interest to the scientific community due to their potent biological activities, including

phytotoxicity, antimicrobial properties, and potential applications in photodynamic therapy. This

technical guide provides an in-depth overview of the fungal sources of diacetylcercosporin
and its precursor, cercosporin, with a focus on the genera Cercospora and Septoria. The guide

details the biosynthetic pathways, regulatory networks, quantitative production data, and

experimental protocols for the extraction and analysis of these compounds.

Fungal Producers of Cercosporin and its
Derivatives
The primary producers of cercosporin are numerous species within the genus Cercospora, a

group of ascomycete fungi known to cause leaf spot diseases on a wide range of plants[1][2].

While Cercospora is the most well-documented source, recent studies have identified species

in the genus Septoria as producers of acetylated derivatives of cercosporin.

Key Fungal Sources:
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Cercospora species: Many species in this genus produce cercosporin, including Cercospora

kikuchii (the first species from which cercosporin was isolated), Cercospora nicotianae,

Cercospora beticola, and Cercospora coffeicola.

Septoria pistaciarum: This species is a known producer of (+)-di-O-Acetylcercosporin and

(+)-14-O-Acetylcercosporin.

Quantitative Production of Cercosporin
The production of cercosporin by Cercospora species can be influenced by various factors,

including culture medium, light, and co-cultivation with other microorganisms. While specific

yield data for diacetylcercosporin from Septoria pistaciarum is not readily available in the

literature, the following table summarizes reported yields of cercosporin from Cercospora

species, which serves as a benchmark for perylenequinone production.

Fungal Strain
Culture
Conditions

Compound Yield (mg/L) Reference

Cercospora sp.

JNU001

S-7 medium, 11

days, continuous

light

Cercosporin 128.2

Cercospora sp.

JNU001 (co-

cultured with

Bacillus

velezensis B04)

4 days of co-

culture
Cercosporin 984.4

Cercospora sp.

JNU001 (co-

cultured with

Lysinibacillus sp.

B15)

4 days of co-

culture
Cercosporin 626.3

Biosynthesis of Cercosporin
Cercosporin is a polyketide synthesized via a complex enzymatic pathway. The core of the

molecule is assembled by a Type I polyketide synthase (PKS). The biosynthetic gene cluster,
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designated as CTB, has been identified in Cercospora nicotianae.

The biosynthesis begins with the condensation of one acetyl-CoA and six malonyl-CoA

molecules by the non-reducing polyketide synthase CTB1 to form the key intermediate, nor-

toralactone. A series of enzymatic modifications, including oxidative cleavage by the didomain

protein CTB3, leads to the formation of the perylenequinone core. The final steps involve the

dimerization of two identical phenol units to form the symmetric cercosporin molecule.

Biosynthetic Pathway of Cercosporin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Molecular Characterization of the Cercosporin Biosynthetic Pathway in the Fungal Plant
Pathogen Cercospora nicotianae - PMC [pmc.ncbi.nlm.nih.gov]

2. chemicalpapers.com [chemicalpapers.com]

To cite this document: BenchChem. [Fungal Sources of Diacetylcercosporin and Related
Perylenequinones: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2653738#fungal-source-of-diacetylcercosporin-
cercospora-septoria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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